Cas no 2228727-09-9 (methyl 5-(prop-2-enoyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(prop-2-enoyl)thiophene-2-carboxylate
• CAS No: 2228727-09-9
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 6241655
• PubChem ID: 164664023
• Update Time: 2025-05-20

methyl 5-(prop-2-enoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(prop-2-enoyl)thiophene-2-carboxylate
• EN300-1787224
• 2228727-09-9

• Inchi： 1S/C9H8O3S/c1-3-6(10)7-4-5-8(13-7)9(11)12-2/h3-5H,1H2,2H3
• InChI Key： ANEYBVWWUOHUSF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C=C)=O

Computed Properties

• Exact Mass: 196.01941529g/mol
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 5-(prop-2-enoyl)thiophene-2-carboxylate

Methyl 5-(prop-2-enoyl)thiophene-2-carboxylate (CAS No. 2228727-09-9): A Comprehensive Overview

Methyl 5-(prop-2-enoyl)thiophene-2-carboxylate, identified by its CAS number 2228727-09-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a thiophene core modified with a prop-2-enoyl group and a methyl ester at the 2-position, has garnered attention due to its potential applications in medicinal chemistry and material science. The unique structural attributes of this molecule make it a valuable candidate for further investigation, particularly in the development of novel therapeutic agents and functional materials.

The molecular structure of methyl 5-(prop-2-enoyl)thiophene-2-carboxylate consists of a thiophene ring substituted at the 5-position with a prop-2-enoyl group, while the 2-position is esterified with a methyl group. This configuration imparts distinct chemical properties that make it suitable for various synthetic applications. The presence of the double bond in the prop-2-enoyl moiety allows for further functionalization, enabling the creation of more complex derivatives with tailored properties.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities and industrial applications. Thiophenes are known for their stability and reactivity, making them ideal candidates for use in pharmaceuticals, agrochemicals, and advanced materials. Specifically, methyl 5-(prop-2-enoyl)thiophene-2-carboxylate has been explored for its potential role in drug discovery, particularly as a precursor to more complex molecules with therapeutic effects.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of thiophene carboxylates can interact with enzymes and receptors involved in inflammation and cancer. The prop-2-enoyl group provides a handle for further chemical modifications, allowing chemists to fine-tune the properties of these derivatives for specific applications.

The pharmaceutical industry has been particularly keen on exploring thiophene-based compounds due to their favorable pharmacokinetic profiles. Molecules containing thiophene rings often exhibit good solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the versatility of thiophene derivatives in medicinal chemistry has led to their incorporation into numerous drug candidates currently undergoing clinical evaluation.

Recent advancements in synthetic methodologies have further enhanced the accessibility of compounds like methyl 5-(prop-2-enoyl)thiophene-2-carboxylate. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the efficient construction of complex thiophene derivatives. These methods have not only accelerated the discovery process but also allowed for the exploration of novel structural motifs with enhanced biological activity.

Material science has also benefited from the unique properties of thiophene derivatives. These compounds can be incorporated into polymers and coatings to impart specific functionalities, such as UV resistance or electrical conductivity. The ability to modify the thiophene core with various substituents allows for the creation of materials with tailored properties suitable for diverse applications.

The synthesis of methyl 5-(prop-2-enoyl)thiophene-2-carboxylate involves several key steps that highlight its synthetic utility. The reaction typically begins with the preparation of a prop-2-enyl thiol followed by coupling with a thiophene derivative. Subsequent esterification at the 2-position completes the formation of the target molecule. This synthetic route is modular and can be adapted to produce a wide range of related compounds.

In conclusion, methyl 5-(prop-2-enoyl)thiophene-2-carboxylate (CAS No. 2228727-09-9) represents a promising compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.